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Compound of Interest

Compound Name: Seratrodast

Cat. No.: B1681632 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals working with Seratrodast. It outlines critical personal

protective equipment (PPE), handling protocols, and disposal procedures to ensure a safe

research environment.

Seratrodast is classified as a Category 2 reproductive toxin, with the hazard statement H361

indicating it is "Suspected of damaging fertility or the unborn child"[1]. Strict adherence to the

following guidelines is mandatory to minimize exposure and mitigate potential health risks.

Essential Safety and Personal Protective Equipment
(PPE)
A thorough risk assessment should precede any handling of Seratrodast to ensure the

appropriate selection and use of PPE. The following table summarizes the recommended PPE

for various laboratory activities involving this compound.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and Aliquoting (Dry Powder)

- Full-face respirator with P100 (or equivalent)

particulate filter- Chemical-resistant disposable

gown- Two pairs of nitrile gloves (outer pair with

extended cuffs)- Disposable sleeve covers-

Safety goggles (worn under the full-face

respirator)- Shoe covers

Solution Preparation and Handling

- Chemical fume hood- Chemical-resistant

disposable gown- Two pairs of nitrile gloves-

Safety goggles- Face shield (if working outside

of a fume hood is unavoidable and there is a

splash risk)

General Laboratory Operations (Low

Concentration Solutions)

- Laboratory coat- Single pair of nitrile gloves-

Safety glasses

Spill Cleanup

- Full-face respirator with combination organic

vapor/particulate cartridges- Chemical-resistant

disposable gown- Heavy-duty chemical-resistant

gloves (e.g., butyl rubber)- Chemical-resistant

boot covers- Safety goggles

Quantitative Safety Data
While a specific public Occupational Exposure Limit (OEL) for Seratrodast has not been

established, it is recommended to handle it as a potent compound. In the absence of a formal

OEL, an internal Occupational Exposure Band (OEB) approach should be adopted. For a

Category 2 reproductive toxin, a conservative OEB resulting in a target airborne concentration

of <10 µg/m³ is a prudent starting point for ensuring worker safety.
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Parameter Value Notes

Hazard Classification
Reproductive Toxicity Category

2[1]

H361: Suspected of damaging

fertility or the unborn child[1].

Occupational Exposure Limit

(OEL)
Not Established Handle as a potent compound.

Recommended Internal OEB

Target
< 10 µg/m³

Based on pharmaceutical

industry standards for potent

compounds with similar hazard

profiles.

Procedural Guidance for Safe Handling
Adherence to a strict, step-by-step protocol is crucial when working with Seratrodast. The

following experimental workflow is designed to minimize exposure at every stage.

Experimental Workflow for Handling Seratrodast

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare designated work area in a certified chemical fume hood

Verify emergency equipment is accessible (spill kit, eyewash, safety shower)

Weigh solid Seratrodast in a powder containment hood or glove box

Prepare solutions within the chemical fume hood

Use disposable equipment where possible

Decontaminate all work surfaces

Properly label and store Seratrodast

Dispose of waste according to protocol

Doff PPE in the correct sequence

Wash hands thoroughly

Click to download full resolution via product page

Experimental workflow for safely handling Seratrodast.
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Emergency Procedures
In the event of an accidental release or exposure, immediate and decisive action is critical.

Emergency Response Protocol for Seratrodast
Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately remove contaminated clothing Immediately flush eyes with water for at least 15 minutes at an eyewash station Move to fresh air immediately Do NOT induce vomiting

Flush affected area with copious amounts of water for at least 15 minutes

Seek medical attention

Seek immediate medical attention Seek medical attention Seek immediate medical attention

Click to download full resolution via product page

Emergency procedures for different types of Seratrodast exposure.

Disposal Plan
All Seratrodast waste, including contaminated PPE and experimental materials, must be

treated as hazardous waste.

Collection and Storage:

Segregate Seratrodast waste from other laboratory waste streams.

Use dedicated, clearly labeled, and sealed containers for solid and liquid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/product/b1681632?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store waste containers in a designated, secure area away from incompatible materials.

Disposal Procedure:

All disposable items that have come into contact with Seratrodast, such as gloves, gowns,

and bench paper, must be placed in a designated hazardous waste container.

Unused or expired Seratrodast must be disposed of as hazardous chemical waste. Do not

dispose of it down the drain or in the regular trash.

For liquid waste containing Seratrodast, use a sealed, leak-proof container.

Arrange for collection by a licensed hazardous waste disposal service. Ensure all

documentation and labeling are compliant with local and national regulations. The

recommended method of disposal is incineration by a licensed facility.

PPE Selection and Disposal Logic
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Hazard Identification:
Seratrodast (Reproductive Toxin Cat. 2)

Assess Risk of Exposure
(Activity, Concentration, Duration)

Select Appropriate PPE
(Gloves, Gown, Eye/Face, Respirator)

Don PPE Correctly

Perform Laboratory Task

Doff PPE in Correct Sequence

Dispose of Contaminated PPE as Hazardous Waste

Hand Hygiene

Click to download full resolution via product page

Logical flow for PPE selection and disposal when handling Seratrodast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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